Cas no 2228313-86-6 ({1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol)

• Product Name: {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol
• CAS No: 2228313-86-6
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5962099
• PubChem ID: 165691524
• Update Time: 2025-06-30

{1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol
• {1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanol
• EN300-1787054
• 2228313-86-6

• Inchi： 1S/C14H19NO/c16-11-14(7-8-14)12-3-5-13(6-4-12)15-9-1-2-10-15/h3-6,16H,1-2,7-11H2
• InChI Key： ADIZHDFCNMBHIV-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol

Recent Advances in the Study of {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol (CAS: 2228313-86-6)

The compound {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol (CAS: 2228313-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and pyrrolidinyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.

One of the key areas of research has been the optimization of synthetic routes for {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Notably, its unique structural features contribute to its selectivity and reduced off-target effects, which are common challenges in neuropharmacology.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers observed that {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol effectively inhibits key inflammatory pathways, including the NF-κB signaling cascade. These results highlight its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are underway to elucidate its precise mechanism of action and optimize its pharmacokinetic profile.

In addition to its therapeutic potential, the safety profile of {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol has been a focus of recent research. Toxicological assessments conducted in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its progression into early-phase clinical trials, pending regulatory approval.

Looking ahead, researchers are exploring the potential of {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol in combination therapies. Preliminary data suggest synergistic effects when used alongside existing medications, which could enhance therapeutic outcomes while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable treatment option.

In conclusion, {1-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanol (CAS: 2228313-86-6) represents a promising candidate in the field of chemical biology and drug development. Its diverse pharmacological properties, coupled with a favorable safety profile, position it as a molecule of significant interest for future research. Continued investigations into its mechanisms of action and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.